N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide

• IUPAC Name: N-[(2-fluoro-5-nitrophenyl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H8FN3O3S2/c13-8-4-3-7(16(18)19)6-9(8)14-12(20)15-11(17)10-2-1-5-21-10/h1-6H,(H2,14,15,17,20)
• InChI Key: FIUOKLITHLDSRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)[N+](=O)[O-])F
• Molecular Formula: C12H8FN3O3S2
• Molecular Weight: 325.3 g/mol

Description

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide, also known as FN-TTC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide involves the inhibition of the enzyme carbonic anhydrase, which is involved in various physiological processes, such as acid-base balance, respiration, and bone resorption. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide binds to the active site of the enzyme, preventing the binding of the substrate and thus inhibiting its activity.
Biochemical and Physiological Effects:
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide inhibits the growth of cancer cells and induces apoptosis. In vivo studies have shown that N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide reduces tumor growth in animal models. N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide has also been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide has several advantages for lab experiments, including its high solubility in water, which makes it easy to handle and use. However, N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide, including the development of new derivatives with improved efficacy and safety profiles, the study of its potential applications in other fields, such as agriculture and environmental science, and the investigation of its mechanism of action in more detail. Additionally, further studies are needed to determine the optimal dosage and administration of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide for its potential use as an anti-cancer agent.

Synthesis Methods

The synthesis of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide involves the reaction of 2-fluoro-5-nitroaniline with carbon disulfide and potassium hydroxide, followed by the reaction with 2-thiophenecarboxylic acid chloride. The product obtained is N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide, which is a yellow crystalline powder.

Scientific Research Applications

N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide has been studied as a potential anti-tumor agent due to its ability to inhibit the growth of cancer cells. In material science, N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide has been studied for its potential applications in the development of new materials, such as polymers and coatings. In analytical chemistry, N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-2-thiophenecarboxamide has been studied for its potential applications in the detection of metal ions.